2-{[N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}-N-(1-phenylethyl)benzamide

• IUPAC Name: 2-[[2-(5-chloro-2-methoxy-N-methylsulfonylanilino)acetyl]amino]-N-(1-phenylethyl)benzamide
• InChI: InChI=1S/C25H26ClN3O5S/c1-17(18-9-5-4-6-10-18)27-25(31)20-11-7-8-12-21(20)28-24(30)16-29(35(3,32)33)22-15-19(26)13-14-23(22)34-2/h4-15,17H,16H2,1-3H3,(H,27,31)(H,28,30)
• InChI Key: UVSHUDFFUGACFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2=CC=CC=C2NC(=O)CN(C3=C(C=CC(=C3)Cl)OC)S(=O)(=O)C
• Molecular Formula: C25H26ClN3O5S
• Molecular Weight: 516.0 g/mol

Description

2-{[N-(5-chloro-2-methoxyphenyl)-N-(methylsulfonyl)glycyl]amino}-N-(1-phenylethyl)benzamide is a useful research compound. Its molecular formula is C25H26ClN3O5S and its molecular weight is 516.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 515.1281698 g/mol and the complexity rating of the compound is 814. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Allosteric CC-Chemokine Receptor 4 Antagonists

Compounds with structural features similar to the specified chemical have been synthesized and evaluated as human CC-chemokine receptor 4 (CCR4) antagonists. The synthesis process involved exploring different substituents to enhance potency, leading to the development of analogues such as GSK2239633A, which showed promising absorption and was selected for further development. These aryl sulfonamide antagonists bind to an intracellular allosteric site, demonstrating a potential application in modulating immune responses (Procopiou et al., 2013).

Hypoglycemic Benzoic Acid Derivatives

Another area of research involves the investigation of hypoglycemic benzoic acid derivatives. These compounds were synthesized by modifying the structure of meglitinide and evaluating their effects on blood sugar levels. The study identified specific substitutions that maximized activity, leading to the development of repaglinide, a potent therapeutic for type 2 diabetes. This research underscores the chemical's utility in designing novel hypoglycemic agents (Grell et al., 1998).

Serotonin 4 Receptor Agonists

The synthesis and evaluation of benzamide derivatives as serotonin 4 (5-HT4) receptor agonists represent another application. These derivatives were designed to improve gastrointestinal motility, with specific modifications aimed at enhancing oral bioavailability and pharmacological profiles. Such research contributes to the development of prokinetic agents with potential benefits for gastrointestinal disorders (Sonda et al., 2003).

Antioxidant and Enzyme Inhibitory Activities

Compounds bearing the 5-chloro-2-methoxyphenyl motif have been synthesized and assessed for their antioxidant activities and inhibitory effects on various enzymes. The study revealed that certain sulfonamide derivatives exhibited significant inhibitory activity against the acetylcholinesterase enzyme, highlighting their potential therapeutic applications in treating conditions associated with oxidative stress and enzyme regulation (Fatima et al., 2013).